N-({1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}methyl)-N-methyl-6-quinoxalinecarboxamide

• IUPAC Name: N-[[1-[2-(4-methoxyphenyl)ethyl]piperidin-4-yl]methyl]-N-methylquinoxaline-6-carboxamide
• InChI: InChI=1S/C25H30N4O2/c1-28(25(30)21-5-8-23-24(17-21)27-13-12-26-23)18-20-10-15-29(16-11-20)14-9-19-3-6-22(31-2)7-4-19/h3-8,12-13,17,20H,9-11,14-16,18H2,1-2H3
• InChI Key: WDVXCQYCZYNOEK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(CC1)CCC2=CC=C(C=C2)OC)C(=O)C3=CC4=NC=CN=C4C=C3
• Molecular Formula: C25H30N4O2
• Molecular Weight: 418.5 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains a quinoxaline group, which is a type of heterocyclic compound, and a piperidine ring, which is a common motif in many pharmaceuticals. The methoxyphenyl and methyl groups are also common in many organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The quinoxaline and piperidine rings, along with the methoxyphenyl and methyl groups, would contribute to the overall shape and properties of the molecule. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The quinoxaline and piperidine rings might undergo reactions at various positions, and the methoxyphenyl and methyl groups could also participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a pharmaceutical, for example, its mechanism of action would involve interacting with certain biological targets in the body. Without specific information on the intended use of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has promising pharmaceutical properties, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting clinical trials.